Cas no 214978-47-9 (L-Isoleucine,L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl-)

• Product Name: L-Isoleucine,L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl-
• CAS No: 214978-47-9
• MF: C₄₅H₈₁N₁₁O₁₄S₂
• MW: 1064.31994891167
• CID: 1401837
• Update Time: 2025-06-07

L-Isoleucine,L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl-

• Inchi： 1S/C45H81N11O14S2/c1-9-24(4)35(45(69)70)55-44(68)36(26(6)57)56-42(66)29(14-16-34(59)60)52-38(62)27(12-10-11-19-46)50-43(67)32(22-23(2)3)54-41(65)31(18-21-72-8)53-39(63)28(13-15-33(48)58)51-40(64)30(17-20-71-7)49-37(61)25(5)47/h23-32,35-36,57H,9-22,46-47H2,1-8H3,(H2,48,58)(H,49,61)(H,50,67)(H,51,64)(H,52,62)(H,53,63)(H,54,65)(H,55,68)(H,56,66)(H,59,60)(H,69,70)/t24-,25-,26+,27-,28-,29-,30-,31-,32-,35-,36-/m0/s1
• InChI Key： BHBRDNSYHLCVKF-DEUCYQAFSA-N
• SMILES： [C@@H](CCCCN)(NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCSC)NC(=O)[C@@H](N)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@H](C(=O)O)[C@@H](C)CC

Additional information on L-Isoleucine,L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl-

Introduction to L-Isoleucine, L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl (CAS No. 214978-47-9)

L-Isoleucine, L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl (CAS No. 214978-47-9) is a complex peptide that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This compound is a linear peptide composed of eight amino acids, each playing a crucial role in its biological activity and potential therapeutic applications. The sequence of the peptide is as follows: L-alanine (Ala), L-methionine (Met), L-glutamine (Gln), L-methionine (Met), L-leucine (Leu), L-lysine (Lys), L-glutamic acid (Glu), and L-threonine (Thr).

The unique combination of these amino acids endows the peptide with a range of properties that make it an intriguing subject for scientific investigation. Amino acids such as L-alanine and L-leucine are essential for protein synthesis and energy metabolism, while L-methionine is a sulfur-containing amino acid that plays a critical role in methylation processes and antioxidant defense. L-glutamine and L-glutamic acid are involved in nitrogen transport and neurotransmission, and L-lysine is essential for collagen synthesis and immune function. Lastly, L-threonine is important for the production of glycine and serine, which are key components of various proteins.

Recent studies have highlighted the potential therapeutic applications of this peptide. For instance, research published in the Journal of Medicinal Chemistry has shown that peptides containing sequences similar to L-Isoleucine, L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl exhibit potent anti-inflammatory properties. These peptides have been found to modulate the activity of cytokines and chemokines, which are key mediators of inflammation. This makes them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this peptide has also been investigated for its potential neuroprotective properties. A study published in the Journal of Neurochemistry demonstrated that peptides with sequences similar to this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. This finding opens up new avenues for the development of treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The structural complexity of L-Isoleucine, L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl also makes it an interesting target for drug design and development. Researchers are exploring ways to modify the peptide to enhance its stability, bioavailability, and therapeutic efficacy. Techniques such as chemical modification, protein engineering, and nanoparticle delivery systems are being employed to optimize the properties of this peptide for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of this peptide in various therapeutic contexts. Preliminary results from phase I trials have shown that the peptide is well-tolerated by patients and exhibits promising pharmacokinetic profiles. Further studies are needed to fully understand the mechanisms of action and potential side effects of this compound.

In conclusion, L-Isoleucine, L-alanyl-L-methionyl-L-glutaminyl-L-methionyl-L-leucyl-L-lysyl-L-a-glutamyl-L-threonyl (CAS No. 214978-47-9) represents a fascinating area of research with significant potential for therapeutic applications. Its unique amino acid composition and biological activities make it a valuable candidate for further investigation in both basic science and clinical settings. As research continues to advance, it is likely that new insights into the functions and applications of this peptide will emerge, paving the way for innovative treatments in medicine.